Cas no 86004-57-1 (6-Hydroxy-3-oxo-1,2-benzisoxazolin)
6-Hydroxy-3-oxo-1,2-benzisoxazolin is a heterocyclic compound featuring a benzisoxazolin core with hydroxyl and oxo functional groups at the 6- and 3-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its fused ring system and functional groups enable selective modifications, facilitating the development of bioactive molecules or specialized ligands. The compound's stability under controlled conditions and compatibility with various reaction conditions enhance its utility in research and industrial processes. Its potential as a precursor for agrochemicals or pharmacologically active derivatives underscores its importance in synthetic chemistry.
86004-57-1 structure
Product Name:6-Hydroxy-3-oxo-1,2-benzisoxazolin
CAS No:86004-57-1
MF:C7H5NO3
MW:151.119501829147
CID:991312
PubChem ID:5489358
Update Time:2025-05-27
6-Hydroxy-3-oxo-1,2-benzisoxazolin Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazol-3(2H)-one,6-hydroxy-(9CI)
- 6-hydroxy-1,2-benzoxazol-3-one
- 6-Hydroxy-benzo[d]isoxazol-3-ol
- 6-Hydroxy-3-oxo-1,2-benzisoxazolin
- 6-Hydroxy-1,2-benzisoxazol-3(2H)-one
- 1,2-Benzisoxazol-3(2H)-one, 6-hydroxy-
- Y T0678H
- 3,6-dihydroxyindoxazene
- 1,2-benzisoxazole-3,6-diol
- 6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one
- CHEBI:223012
- EN300-6190172
- SCHEMBL2137945
- DTXSID30235348
- YT 0678H
- 6-Hydroxybenzo[d]isoxazol-3(2H)-one
- Antibiotic Y-T0678H
- MFCD01939425
- Y-T0678H
- SCHEMBL11130742
- Benzo[d]isoxazole-3,6-diol
- AKOS006277708
- 86004-57-1
- 1,2-benzoxazole-3,6-diol
-
- Inchi: 1S/C7H5NO3/c9-4-1-2-5-6(3-4)11-8-7(5)10/h1-3,9H,(H,8,10)
- InChI Key: BSVWKKOEZYADMB-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(N1)=O)O
Computed Properties
- Exact Mass: 151.026943
- Monoisotopic Mass: 151.026943
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6
- XLogP3: 0.8
Experimental Properties
- Density: 1.503
- Boiling Point: 397.6°C at 760 mmHg
- Flash Point: 194.3°C
- Refractive Index: 1.638
6-Hydroxy-3-oxo-1,2-benzisoxazolin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6190172-0.05g |
6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one |
86004-57-1 | 95% | 0.05g |
$312.0 | 2023-05-30 | |
| Enamine | EN300-6190172-0.1g |
6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one |
86004-57-1 | 95% | 0.1g |
$466.0 | 2023-05-30 | |
| Enamine | EN300-6190172-0.25g |
6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one |
86004-57-1 | 95% | 0.25g |
$666.0 | 2023-05-30 | |
| Enamine | EN300-6190172-0.5g |
6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one |
86004-57-1 | 95% | 0.5g |
$1046.0 | 2023-05-30 | |
| Enamine | EN300-6190172-1.0g |
6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one |
86004-57-1 | 95% | 1g |
$1343.0 | 2023-05-30 | |
| Enamine | EN300-6190172-2.5g |
6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one |
86004-57-1 | 95% | 2.5g |
$2631.0 | 2023-05-30 | |
| Enamine | EN300-6190172-5.0g |
6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one |
86004-57-1 | 95% | 5g |
$3894.0 | 2023-05-30 | |
| Enamine | EN300-6190172-10.0g |
6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one |
86004-57-1 | 95% | 10g |
$5774.0 | 2023-05-30 | |
| 1PlusChem | 1P028O1J-50mg |
6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one |
86004-57-1 | 95% | 50mg |
$448.00 | 2024-04-21 | |
| 1PlusChem | 1P028O1J-100mg |
6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one |
86004-57-1 | 95% | 100mg |
$638.00 | 2024-04-21 |
6-Hydroxy-3-oxo-1,2-benzisoxazolin Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:86004-57-1)6-Hydroxy-3-oxo-1,2-benzisoxazolin
Order Number:A1227682
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:50
Price ($):770
Email:sales@amadischem.com
6-Hydroxy-3-oxo-1,2-benzisoxazolin Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:86004-57-1)6-Hydroxy-3-oxo-1,2-benzisoxazolin
Purity:99%
Quantity:1g
Price ($):770